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Cat. No.: B1456075

Get Quote

Executive Summary & Strategic Importance

2-Cyano-4,4-difluorocyclohexanone (CAS: 1309602-28-5) is a specialized fluorinated
building block utilized primarily in the synthesis of bioactive pharmaceutical ingredients. Its
structural motif combines a gem-difluoro group (enhancing metabolic stability and lipophilicity)
with an

-cyano ketone functionality (serving as a versatile electrophile or precursor for heterocycles).

While valuable for late-stage lead optimization, this compound presents significant safety
challenges. It is classified as Acute Toxic (Category 3) by oral, dermal, and inhalation routes.
This guide synthesizes physicochemical data with rigorous industrial hygiene protocols to
ensure safe incorporation into drug discovery workflows.

Physicochemical & Toxicological Profile[1][2]

The following data aggregates specifications from major chemical suppliers (SynQuest, BLD
Pharm) and standard safety classifications for functionalized cyclohexanones.
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Table 1: Core Technical Specifications

Parameter Specification
CAS Number 1309602-28-5
IUPAC Name 5,5-difluoro-2-oxocyclohexane-1-carbonitrile

Molecular Formula

Molecular Weight

159.13 g/mol

Physical State

Solid (Crystalline powder)

Melting Point

7377 °C

Solubility

Soluble in DMSO, Methanol, DCM; Low water
solubility

Storage Condition

2-8 °C (Refrigerated), Inert Atmosphere

ble 2: | Identification ( lassification

Hazard Class H-Code Description Severity
Acute Toxicity (Oral) H301 Toxic if swallowed.[1] High
Acute Toxicity Toxic in contact with )
H311 _ High
(Dermal) skin.[1]
Acute Toxicity o )
) H331 Toxic if inhaled.[1][2] High
(Inhalation)
) o Causes skin/serious
Skin/Eye lrritation H315, H319 o Moderate
eye irritation.[1][2][3]
May cause respiratory
STOT - SE H335 Moderate

irritation.[1][2][3][4]
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Critical Toxicology Note: The combination of H301, H311, and H331 indicates that systemic

toxicity can occur rapidly via any route of exposure. The

-cyano ketone moiety is chemically reactive; metabolic processing may release
toxic metabolites or inhibit cellular respiration, necessitating handling protocols
equivalent to potent APIs (Band 3/4).

Engineering Controls & Personal Protective
Equipment (PPE)

To mitigate the risks of a Category 3 Toxin, researchers must employ a "Defense in Depth"
strategy. Reliance on PPE alone is insufficient; engineering controls are the primary barrier.

Primary Containment (Engineering)

o Powder Handling: All weighing of the solid must occur within a Certified Chemical Fume
Hood or a Powder Containment Enclosure (ST1 balance enclosure).

 Airflow Velocity: Maintain face velocity between 0.3 — 0.5 m/s.

» Static Control: Use an ionizing bar during weighing. Fluorinated powders often carry static
charges, leading to "fly-out" and potential inhalation hazards.

Personal Protective Equipment (PPE) Matrix
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Body Part

Recommended Equipment

Rationale

Hands (Primary)

Laminate Film (Silver

Resists permeation of ketones

Shield/Barrier) and nitriles >480 mins.
Worn over laminate for
Hands (Secondary) Nitrile (5-8 mil) dexterity and mechanical

protection.

Respiratory

P100/0V Cartridge (if outside
hood)

Only for emergency spill
cleanup. Routine handling
requires no respirator if hood is

active.

Tyvek® Lab Coat + Chemical

Prevents dermal absorption

Body . . .
Apron (H311) via clothing saturation.
Standard safety glasses are
Eyes Chemical Splash Goggles insufficient for powders that act

as irritants.

Operational Workflows
Safe Weighing & Transfer Protocol

The following diagram illustrates the mandatory workflow to prevent exposure during the most

critical phase: transferring the solid from the stock container.

© 2026 BenchChem. All rights reserved. 4/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1456075?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Stock Container Retrieval

Verify PPE:
Double Gloves + Tyvek Sleeves

:

Hood Prep:
Clear Space, lonizer ON

CRITICAL ZONE (Fume Hood)

Open Container
(Inside Hood Only)

Weigh into Tared Vial
(Use Anti-static Gun)

Seal Vial & Clean Exterior
(Wipe with DCM/MeOH)

Return Stock to Fridge
(Secondary Containment)

Click to download full resolution via product page

Figure 1: Safe handling workflow emphasizing containment within the critical zone.

Chemical Stability & Reactivity

o Acidity: The proton at the C2 position (between the ketone and nitrile) is significantly acidic (

approx. 9-11).
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 Incompatibility:
o Strong Bases: Will deprotonate the

-carbon, potentially leading to polymerization or racemization.

o Reducing Agents: Borohydrides may reduce the ketone or nitrile.

o Moisture: Prolonged exposure to humidity may hydrolyze the nitrile to an amide/acid,
releasing ammonia.

o Best Practice: Store under Argon or Nitrogen. Re-seal containers with Parafilm immediately
after use.

Emergency Response Protocols
Spill Management (Solid)

Do NOT sweep. Sweeping generates dust, increasing inhalation risk (H331).

Evacuate: Clear the immediate area.

e Don PPE: Full Tyvek suit, double gloves, and P100 respirator.

o Cover: Gently cover the spill with a wet paper towel (dampened with water or PEG-400) to
prevent dust.

e Scoop: Use a scoop to lift the wet material into a hazardous waste bag.

o Decontaminate: Wash surface with 1N NaOH (to degrade residual nitrile) followed by water.
Note: Ensure good ventilation as this may release trace ammonia.

First Aid Decision Tree

In the event of exposure, rapid action is required due to the "Toxic" classification.
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Skin Contact > Wash 15 min > Seek Medical Aid
(Soap/Water) (Bring SDS)
. . Move to Fresh Air Urgent Hospital Transport
Identify Route |~ ™| (Oxygen if available) — > g(MonitorpBreathing;)
Ingestion [——— Do NOI;I;nlzgti\;;J\:ﬁmltmg e Urgent Hospital Transport
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Figure 2: Triage logic for exposure events.[3] Note that inhalation and ingestion require
immediate emergency transport.

Waste Disposal & Environmental Compliance

This compound contains fluorine and a nitrile group, requiring specific disposal streams.
e Stream: High-BTU Incineration with Flue Gas Scrubbing.

o Rationale: Incineration ensures destruction of the organic framework. Scrubbers are required
to capture Hydrogen Fluoride (HF) and Nitrogen Oxides (NOx) generated during combustion.

¢ Prohibition: Do NOT dispose of down the drain. It is toxic to aquatic life (H411 inferred from
class data).[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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